4-fluoro-N-[[5-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide

• IUPAC Name: 4-fluoro-N-[[5-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C20H19FN4O3S/c1-13-2-4-14(5-3-13)10-22-17(26)12-29-20-25-24-18(28-20)11-23-19(27)15-6-8-16(21)9-7-15/h2-9H,10-12H2,1H3,(H,22,26)(H,23,27)
• InChI Key: FGLOWRSWZHBMET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN4O3S
• Molecular Weight: 414.5 g/mol
• CAS No.: 903313-20-2

Description

4-fluoro-N-[[5-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide is a useful research compound. Its molecular formula is C20H19FN4O3S and its molecular weight is 414.46. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

Crystal Structure and Hirshfeld Surfaces Compounds related to the chemical structure of interest, particularly derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, have been synthesized and characterized. These compounds exhibit significant intermolecular hydrogen bonding, contributing to their crystal structures. The Hirshfeld surfaces analysis provided insights into their intercontacts, with a major contribution from H…H interactions. This structural information lays the groundwork for understanding the physicochemical properties of these compounds (Karanth et al., 2019).

Microwave-Assisted Synthesis An efficient approach for synthesizing related compounds through microwave-assisted methods has been developed. This method offers a catalyst- and solvent-free synthesis, highlighting a sustainable route for obtaining such compounds with potential applications in various biological and chemical fields (Moreno-Fuquen et al., 2019).

Biological Activities

Anticancer Evaluation A series of compounds related to the target chemical structure demonstrated moderate to excellent anticancer activity against several cancer cell lines. This suggests the potential therapeutic applications of these compounds in cancer treatment (Ravinaik et al., 2021).

Antibacterial and Antioxidant Properties The antibacterial and antioxidant activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives were investigated, revealing good antibacterial activity against Staphylococcus aureus and potent antioxidant activity. These findings underscore the dual functional potential of these compounds in antimicrobial and oxidative stress-related applications (Karanth et al., 2019).

Nematocidal Activity Research into novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety showed promising nematocidal activities against Bursaphelenchus xylophilus. These compounds offer a potential avenue for developing new nematicides with improved efficacy and environmental safety profiles (Liu et al., 2022).